3-Bromo-4'-chlorobenzhydryl chloride

• CAS No.: 96223-09-5
• Molecular Formula: C13H9BrCl2
• Molecular Weight: 316.0 g/mol
• IUPAC Name: 1-bromo-3-[chloro-(4-chlorophenyl)methyl]benzene
• InChI: InChI=1S/C13H9BrCl2/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8,13H
• InChI Key: OFJXCSSTIRDXRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(C2=CC=C(C=C2)Cl)Cl

Description

3-Bromo-4'-chlorobenzhydryl chloride is a useful research compound. Its molecular formula is C13H9BrCl2 and its molecular weight is 316.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the above benzhydryl alcohol (13.0 g, 43 mmol) in 100 mL of methylene chloride and 5 mL of pyridine was stirred at room temperature during dropwise addition of 4.7 mL (64 mmol) of thionyl chloride in 20 mL of methylene chloride. After stirring overnight, the reaction solution was washed with two 60 mL portions of 1M hydrochloric acid and 50 mL of water and dried over magnesium sulfate. Evaporation of the solvent gave 14.0 g of 3-bromo-4'-chlorobenzhydryl chloride as a pale yellow oil. A portion was purified by chromatography on silica gel with hexane to give a colorless oil. Calc. for C13H9BrCl2 : C, 49.41; H, 2,87; Br, 25.28; Cl, 22.44. Found: C, 49.50; H, 2.82; Br, 25.27; Cl, 22.48.